Cas no 4831-47-4 (3-amino-9,10-dioxo-anthracene-2-carboxylic acid)

3-amino-9,10-dioxo-anthracene-2-carboxylic acid structure
4831-47-4 structure
Product Name:3-amino-9,10-dioxo-anthracene-2-carboxylic acid
CAS No:4831-47-4
MF:C15H9NO4
MW:267.236263990402
CID:331317
PubChem ID:78544
Update Time:2025-04-19

3-amino-9,10-dioxo-anthracene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-amino-9,10-dioxo-anthracene-2-carboxylic acid
    • 3-amino-9,10-dihydro-9,10-dioxoanthracene-2-carboxylic acid
    • 3-amino-9,10-dioxoanthracene-2-carboxylic acid
    • 2-amino-3-anthracenecarboxylic acid
    • 2-amino-3-carboxyanthraquinone
    • 2-Amino-anthrachinon-3-carbonsaeure
    • 3-Amino-9,10-dioxo-9,10-dihydro-anthracen-2-carbonsaeure
    • 3-amino-9,10-dioxo-9,10-dihydro-anthracene-2-carboxylic acid
    • 3-Amino-anthrachinon-carbonsaeure-(2)
    • 9,10-Anthrachinon-2-amino-3-carbonsaeure
    • EINECS 225-409-3
    • 2-Aminoanthrachinon-3-carbonsaure
    • 4831-47-4
    • NS00031786
    • DTXSID80197487
    • 3-amino-9,10-dioxo-9,10-dihydroanthracene-2-carboxylicacid
    • 3-amino-9,10-dioxo-9,10-dihydroanthracene-2-carboxylic acid
    • Inchi: 1S/C15H9NO4/c16-12-6-10-9(5-11(12)15(19)20)13(17)7-3-1-2-4-8(7)14(10)18/h1-6H,16H2,(H,19,20)
    • InChI Key: SSONOLLEQNJAFC-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C2C=C(C(C(=O)O)=CC=21)N)=O

Computed Properties

  • Exact Mass: 267.05300
  • Monoisotopic Mass: 267.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 461
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 97.5A^2
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.536
  • Boiling Point: 592.7°C at 760 mmHg
  • Flash Point: 312.2°C
  • Refractive Index: 1.735
  • PSA: 97.46000
  • LogP: 2.32360
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